2'-Fluoro-2-(methoxymethyl)-[1,1'-biphenyl]-4-carboxylic acid

• Molecular Formula: C15H13FO3
• Molecular Weight: 260.26 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-3-(methoxymethyl)benzoic acid
• InChI: InChI=1S/C15H13FO3/c1-19-9-11-8-10(15(17)18)6-7-12(11)13-4-2-3-5-14(13)16/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: QMJRPLUOBPIPHO-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1)C(=O)O)C2=CC=CC=C2F

Description

2'-Fluoro-2-(methoxymethyl)-[1,1'-biphenyl]-4-carboxylic acid is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of methyl 2′-fluoro-2-(methoxymethyl)biphenyl-4-carboxylate (12 g, 43.7 mmol) in a mixture of THF (50 ml), MeOH (50 ml) and water (25 ml) was added lithium hydroxide monohydrate (5.50 g, 131.2 mmol) in portions. After 12 hours at RT, the reaction mixture was concentrated and the aqueous residual layer was acidified with a concentrated aqueous solution of HCl, and then extracted with EtOAc. The organic layers were washed with water and brine, combined, dried (Na2SO4) and concentrated under reduced pressure to afford of the title compound as a white solid (10.5 g, 92%). LC/MS, M−(ESI): 259.0. 1H NMR (DMSO-d6, 400 MHz) δ 13.07 (1H, brs), 8.10 (1H, s), 7.92 (1H, d), 7.48 (1H, m), 7.27-7.37 (4H, m), 4.26 (2H, s), 3.18 (3H, s).